2-(2,5-Difluorophenyl)-2,2-difluoroacetic acid

• IUPAC Name: 2-(2,5-difluorophenyl)-2,2-difluoroacetic acid
• InChI: InChI=1S/C8H4F4O2/c9-4-1-2-6(10)5(3-4)8(11,12)7(13)14/h1-3H,(H,13,14)
• InChI Key: OWZYQCUAOWAGAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(C(=O)O)(F)F)F
• Molecular Formula: C8H4F4O2
• Molecular Weight: 208.11 g/mol
• CAS RN: 1339922-71-2

Description

2-(2,5-Difluorophenyl)-2,2-difluoroacetic acid, also known as DFDA, is a fluorinated organic compound with a molecular formula of C8H4F4O2. This compound has been the subject of extensive scientific research due to its potential applications in the fields of medicine, agriculture, and materials science. DFDA is a highly versatile compound that can be synthesized using a variety of methods, and its unique properties make it an attractive target for future research.

Scientific Research Applications

Novel Analgesic and Anti-inflammatory Applications

Research into structurally related compounds, such as 5-(2,4-Difluorophenyl)salicylic acid (diflunisal), highlights the exploration of difluorophenyl derivatives for their analgesic and anti-inflammatory properties. Diflunisal, a nonacetylating salicylic acid derivative, was identified as more active than aspirin in analgesic and anti-inflammatory tests, showcasing the potential of fluorinated phenyl compounds in developing new therapeutic agents (Hannah et al., 1978).

Advanced Synthesis Techniques

The use of specific reagents like 2-(trifluoromethylsulfonyloxy)pyridine (TFOP) in trifluoroacetic acid for the synthesis of ketones from carboxylic acids and aromatic hydrocarbons demonstrates innovative approaches to chemical synthesis involving fluorinated compounds. This method enables the efficient production of benzophenones, underscoring the versatility of fluorinated reagents in facilitating complex organic reactions (Keumi et al., 1988).

Material Science and Polymer Chemistry

The development of perfluorophenylboronic acid-catalyzed reactions for the synthesis of 2-deoxygalactosides from deactivated peracetylated d-galactal with complete α-selectivity introduces novel pathways in glycosylation methods. This research opens up new avenues for the synthesis of complex molecules and polymers with specific functionalities, illustrating the role of fluorinated compounds in advancing material science and polymer chemistry (Tatina et al., 2019).

Photochromic Materials and Sensors

The synthesis and study of photochromic diarylethenes with fluorinated components for selective binding affinity for copper(II) ion highlight the intersection of fluorinated organic chemistry with material science. These compounds exhibit unique reversible photochromic properties and demonstrate potential applications in the development of optical materials and chemical sensors, showcasing the multifunctional applications of fluorinated compounds (Cui et al., 2011).